2-((3-(2-methoxyethyl)-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[[3-(2-methoxyethyl)-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H20F3N3O3S2/c1-11-9-14-16(30-11)17(27)25(7-8-28-2)18(24-14)29-10-15(26)23-13-6-4-3-5-12(13)19(20,21)22/h3-6,11H,7-10H2,1-2H3,(H,23,26)
• InChI Key: MGETYFYGRUYANT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NC3=CC=CC=C3C(F)(F)F)CCOC
• Molecular Formula: C19H20F3N3O3S2
• Molecular Weight: 459.5 g/mol

Description

The compound is a thieno[3,2-d]pyrimidine derivative. Thieno[3,2-d]pyrimidines are a class of compounds that have been studied for their potential antitumor properties. They are often used as EZH2 inhibitors, which can help in the treatment of cancer.

Scientific Research Applications

Aptamers with High Affinity

The compound’s modified RNA sequences have been used to create mixed 2’-OMe-/MOE-RNA aptamers. These aptamers exhibit high affinity for specific targets, such as vascular endothelial growth factor (VEGF). They may find applications in diagnostics, targeted drug delivery, or biosensors.

Mechanism of Action

As a potential EZH2 inhibitor, this compound could work by inhibiting the enzymatic activity of EZH2, a histone-lysine N-methyltransferase enzyme. This inhibition can lead to the suppression of gene silencing, which is a common mechanism in the development of cancer.